Cas no 96643-70-8 (7-Methylidene-3-azabicyclo[4.2.0]octa-1(6),4-dien-2-one)

• Product name: 7-Methylidene-3-azabicyclo[4.2.0]octa-1(6),4-dien-2-one
• CAS No: 96643-70-8
• MF: C₈H₇NO
• MW: 133.147
• CID: 2845422
• PubChem ID: 13405592

7-Methylidene-3-azabicyclo[4.2.0]octa-1(6),4-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 96643-70-8
• AKOS006382646
• DTXSID10539750
• 7-Methylidene-3-azabicyclo[4.2.0]octa-1(6),4-dien-2-one

• Inchi： InChI=1S/C8H7NO/c1-5-4-7-6(5)2-3-9-8(7)10/h2-3H,1,4H2,(H,9,10)
• InChI Key： BKCFXCLVYKNLIJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 133.052763847Da
• Monoisotopic Mass: 133.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 0.2